Cas no 36034-61-4 (3-(3,4-dimethylphenyl)aminopropanenitrile)

3-(3,4-Dimethylphenyl)aminopropanenitrile is a nitrile-functionalized aromatic amine derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a 3,4-dimethylphenyl group linked to an aminopropanenitrile moiety, provides versatility in nucleophilic and electrophilic reactions. The compound is particularly useful in the synthesis of heterocyclic compounds and fine chemicals due to its reactive nitrile and amine functionalities. Its stability under standard conditions and compatibility with various solvents enhance its utility in multi-step synthetic processes. The dimethyl substitution on the phenyl ring may influence electronic and steric properties, making it valuable for tailored molecular designs. Proper handling and storage are recommended due to its potential reactivity.
3-(3,4-dimethylphenyl)aminopropanenitrile structure
36034-61-4 structure
Product Name:3-(3,4-dimethylphenyl)aminopropanenitrile
CAS No:36034-61-4
MF:C11H14N2
MW:174.242262363434
CID:317556
PubChem ID:2416540
Update Time:2025-08-10

3-(3,4-dimethylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[(3,4-dimethylphenyl)amino]-
    • 3-(3,4-dimethylanilino)propanenitrile
    • 3-[(3,4-DIMETHYLPHENYL)AMINO]PROPANENITRILE
    • AC1M7EFO
    • AC1Q2DYH
    • CTK4H5761
    • HMS2522K05
    • 3-(3,4-dimethylphenyl)aminopropanenitrile
    • MLS000389492
    • AKOS002678276
    • Z56957495
    • DTXSID50368581
    • SMR000255765
    • 36034-61-4
    • 3-((3,4-Dimethylphenyl)amino)propanenitrile
    • CHEMBL1453816
    • CS-0220832
    • EN300-07667
    • Inchi: 1S/C11H14N2/c1-9-4-5-11(8-10(9)2)13-7-3-6-12/h4-5,8,13H,3,7H2,1-2H3
    • InChI Key: GROVOTMEUUNEHM-UHFFFAOYSA-N
    • SMILES: N(CCC#N)C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 174.11582
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82

3-(3,4-dimethylphenyl)aminopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291502-100mg
3-[(3,4-dimethylphenyl)amino]propanenitrile
36034-61-4 98%
100mg
¥456.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291502-250mg
3-[(3,4-dimethylphenyl)amino]propanenitrile
36034-61-4 98%
250mg
¥701.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291502-1g
3-[(3,4-dimethylphenyl)amino]propanenitrile
36034-61-4 98%
1g
¥1938.00 2024-05-16
A2B Chem LLC
AG00477-50mg
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
50mg
$80.00 2024-04-20
A2B Chem LLC
AG00477-100mg
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
100mg
$105.00 2024-04-20
A2B Chem LLC
AG00477-250mg
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
250mg
$132.00 2024-04-20
A2B Chem LLC
AG00477-500mg
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
500mg
$220.00 2024-04-20
A2B Chem LLC
AG00477-1g
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
1g
$305.00 2024-04-20
A2B Chem LLC
AG00477-2.5g
3-((3,4-Dimethylphenyl)amino)propanenitrile
36034-61-4 95%
2.5g
$565.00 2024-04-20
Enamine
EN300-07667-0.05g
3-[(3,4-dimethylphenyl)amino]propanenitrile
36034-61-4 95%
0.05g
$42.0 2023-10-28
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.